Cas no 2097933-65-6 (N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}-2-[3-(trifluoromethyl)phenyl]acetamide)

• Product Name: N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}-2-[3-(trifluoromethyl)phenyl]acetamide
• CAS No: 2097933-65-6
• MF: C₁₈H₁₉F₃N₄O
• MW: 364.364874124527
• CID: 5469434
• Update Time: 2025-06-13

N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}-2-[3-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}-2-[3-(trifluoromethyl)phenyl]acetamide
• N-[(1-pyrimidin-2-ylpyrrolidin-2-yl)methyl]-2-[3-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C18H19F3N4O/c19-18(20,21)14-5-1-4-13(10-14)11-16(26)24-12-15-6-2-9-25(15)17-22-7-3-8-23-17/h1,3-5,7-8,10,15H,2,6,9,11-12H2,(H,24,26)
• InChI Key： MYIHYDDBCMVPQQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(NCC1CCCN1C1N=CC=CN=1)=O)(F)F

Computed Properties

• Exact Mass: 364.15109573 g/mol
• Monoisotopic Mass: 364.15109573 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.1
• Molecular Weight: 364.4

Additional information on N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}-2-[3-(trifluoromethyl)phenyl]acetamide

Comprehensive Overview of N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}-2-[3-(trifluoromethyl)phenyl]acetamide (CAS No. 2097933-65-6)

The compound N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}-2-[3-(trifluoromethyl)phenyl]acetamide, identified by CAS No. 2097933-65-6, is a sophisticated small molecule with significant potential in pharmaceutical research and drug development. Its unique structure, featuring a pyrimidine ring and a trifluoromethylphenyl moiety, makes it a subject of interest for medicinal chemists and researchers exploring novel therapeutic agents. This article delves into its chemical properties, potential applications, and relevance in contemporary scientific discourse.

One of the most intriguing aspects of N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}-2-[3-(trifluoromethyl)phenyl]acetamide is its structural complexity. The presence of a pyrrolidine scaffold linked to a pyrimidine ring suggests potential interactions with biological targets, particularly enzymes or receptors involved in signaling pathways. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the molecule's stability and bioavailability, a feature highly sought after in modern drug design. Researchers are increasingly focusing on such fluorinated compounds due to their improved metabolic stability and binding affinity.

In the context of current trends, N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}-2-[3-(trifluoromethyl)phenyl]acetamide aligns with the growing demand for targeted therapies and precision medicine. The compound's modular design allows for modifications that could tailor its activity toward specific diseases, such as oncology or inflammatory disorders. This adaptability is particularly relevant as the pharmaceutical industry shifts toward personalized treatment options, a topic frequently searched by professionals and patients alike.

Another area of interest is the compound's potential role in central nervous system (CNS) drug discovery. The pyrrolidine moiety is a common feature in many CNS-active drugs, owing to its ability to cross the blood-brain barrier. Coupled with the pyrimidine ring, which is often found in neuromodulators, CAS No. 2097933-65-6 could be a candidate for investigating neurodegenerative diseases or psychiatric conditions. This aligns with the surge in public and scientific interest in mental health and brain-related disorders.

From a synthetic chemistry perspective, the preparation of N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}-2-[3-(trifluoromethyl)phenyl]acetamide involves multi-step organic transformations, including amide bond formation and heterocyclic coupling reactions. These processes are critical for achieving high purity and yield, which are essential for preclinical studies. The compound's synthetic route is a testament to the advancements in green chemistry and sustainable synthesis, topics that resonate with environmentally conscious researchers and policymakers.

In summary, N-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}-2-[3-(trifluoromethyl)phenyl]acetamide (CAS No. 2097933-65-6) represents a promising avenue for drug discovery and development. Its structural features, combined with the evolving landscape of medical research, position it as a compound worth watching in the coming years. Whether for academic inquiry or industrial application, this molecule offers a wealth of opportunities for innovation and therapeutic advancement.